Cas no 7151-02-2 (5-[(2z)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-[(e)-2-[4-[(2e)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-sulfophenyl]ethenyl]benzenesulfonic Acid)

• Product name: 5-[(2z)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-[(e)-2-[4-[(2e)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-sulfophenyl]ethenyl]benzenesulfonic Acid
• CAS No: 7151-02-2
• MF: C₃₄H₂₅N₄NaO₈S₂
• MW: 704.704076528549
• CID: 976489

5-[(2z)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-[(e)-2-[4-[(2e)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-sulfophenyl]ethenyl]benzenesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 5-[(2z)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-[(e)-2-[4-[(2e)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-sulfophenyl]ethenyl]benzenesulfonic Acid
• NSC34930; NSC-34930;
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis[5-[(2-hydroxy-1-naphthalenyl)azo]-, disodium salt (9CI)

• Inchi： 1S/C34H24N4O8S2.Na.H/c39-29-17-13-21-5-1-3-7-27(21)33(29)37-35-25-15-11-23(31(19-25)47(41,42)43)9-10-24-12-16-26(20-32(24)48(44,45)46)36-38-34-28-8-4-2-6-22(28)14-18-30(34)40;;/h1-20,39-40H,(H,41,42,43)(H,44,45,46);;/b10-9?,37-35+,38-36+;;
• InChI Key： WZMLUKYXBVBTMA-OAMIMEPXSA-N
• SMILES： N(/C1=C(C=CC2=CC=CC=C12)O)=N\C1C=CC(C=CC2C=CC(/N=N/C3=C(C=CC4=CC=CC=C34)O)=CC=2S(O)(=O)=O)=C(S(O)(=O)=O)C=1.[NaH]

Computed Properties

• Exact Mass: 680.10372
• Monoisotopic Mass: 680.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 48
• Rotatable Bond Count: 8
• Complexity: 1490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 208A^2

Experimental Properties

• Density: 1.49
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.714
• PSA: 191.66
• LogP: 11.06040